Cas no 2229337-89-5 (4-(4-aminobutan-2-yl)-2-ethoxyphenol)

• Product Name: 4-(4-aminobutan-2-yl)-2-ethoxyphenol
• CAS No: 2229337-89-5
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6597937
• PubChem ID: 165682887
• Update Time: 2025-07-08

4-(4-aminobutan-2-yl)-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminobutan-2-yl)-2-ethoxyphenol
• EN300-1821577
• 2229337-89-5

• Inchi： 1S/C12H19NO2/c1-3-15-12-8-10(4-5-11(12)14)9(2)6-7-13/h4-5,8-9,14H,3,6-7,13H2,1-2H3
• InChI Key： JUSUHPFBJLNHEF-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C(C)CCN)O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(4-aminobutan-2-yl)-2-ethoxyphenol

Comprehensive Guide to 4-(4-aminobutan-2-yl)-2-ethoxyphenol (CAS No. 2229337-89-5): Properties, Applications, and Market Insights

4-(4-aminobutan-2-yl)-2-ethoxyphenol (CAS No. 2229337-89-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique aminobutyl and ethoxyphenol functional groups, plays a pivotal role in the synthesis of advanced drug intermediates and bioactive molecules. Its molecular structure, C12H19NO2, offers a versatile platform for modifications, making it a valuable asset in medicinal chemistry.

The growing interest in 4-(4-aminobutan-2-yl)-2-ethoxyphenol is driven by its potential applications in neuropharmacology and anti-inflammatory research. Recent studies highlight its relevance in targeting neurodegenerative diseases, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's. Researchers are particularly intrigued by its ability to modulate dopaminergic pathways, which could lead to breakthroughs in treatment strategies.

From a chemical perspective, CAS No. 2229337-89-5 exhibits notable solubility in polar organic solvents, with a melting point range of 85-90°C. Its phenolic hydroxyl group contributes to its antioxidant properties, while the primary amine functionality enables facile conjugation with other molecular entities. These characteristics make it an attractive candidate for drug delivery systems and bioconjugation techniques, addressing current industry demands for targeted therapies.

The synthesis of 4-(4-aminobutan-2-yl)-2-ethoxyphenol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity (>98%). Analytical techniques such as HPLC and NMR spectroscopy are crucial for quality verification, reflecting the compound's importance in GMP-compliant pharmaceutical manufacturing. This aligns with the pharmaceutical industry's increasing focus on quality-by-design principles and process analytical technology.

Market analysts project steady growth for CAS No. 2229337-89-5 due to expanding research in central nervous system disorders and age-related diseases. The compound's versatility also finds applications in cosmeceuticals, where its antioxidant properties contribute to anti-aging formulations. This dual applicability in pharmaceuticals and personal care enhances its commercial viability in the current market landscape.

Environmental and safety considerations for 4-(4-aminobutan-2-yl)-2-ethoxyphenol follow standard laboratory protocols for handling amine-containing compounds. While not classified as hazardous under current regulations, proper PPE and ventilation are recommended during handling. The compound's biodegradability profile makes it an environmentally conscious choice compared to traditional phenolic compounds, addressing the growing demand for green chemistry solutions.

Future research directions for CAS No. 2229337-89-5 include exploring its potential in combination therapies and nanocarrier systems. The integration of this compound with AI-driven drug discovery platforms represents an exciting frontier, particularly in personalized medicine applications. These developments position 4-(4-aminobutan-2-yl)-2-ethoxyphenol as a compound of significant interest in both academic and industrial research settings.

For researchers and manufacturers seeking reliable sources of 4-(4-aminobutan-2-yl)-2-ethoxyphenol, verification of CAS No. 2229337-89-5 authenticity through proper analytical certification is essential. The market offers various grades, from research quantities to bulk pharmaceutical intermediates, catering to diverse application needs while maintaining compliance with international quality standards.